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Compound of Interest

Compound Name: (Rac)-PF-998425

Cat. No.: B1679686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and storage of

stock solutions of (Rac)-PF-998425, a potent and selective nonsteroidal androgen receptor

(AR) antagonist. Adherence to these protocols is crucial for ensuring the compound's stability

and obtaining reliable and reproducible experimental results.

Compound Information
Parameter Value Reference

IUPAC Name

4-((1R,2R)-2-

Hydroxycyclohexyl)-2-

(trifluoromethyl)benzonitrile

[1]

Molecular Formula C₁₄H₁₄F₃NO

Molecular Weight 269.26 g/mol

CAS Number 1076225-27-8 [2]

Mechanism of Action

Selective non-steroidal

androgen receptor (AR)

antagonist

[1][2][3]

IC₅₀ (AR Binding) 26 nM [1][3]

IC₅₀ (Cellular Assay) 90 nM [1][3]
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Solubility Data
(Rac)-PF-998425 exhibits varying solubility depending on the solvent system. It is critical to use

high-purity, anhydrous solvents, particularly when using dimethyl sulfoxide (DMSO), as its

hygroscopic nature can significantly impact solubility.[2][3] If precipitation is observed, gentle

heating and/or sonication can be employed to aid dissolution.[2][3]

Solvent/Solvent System Solubility Notes

DMSO ≥ 100 mg/mL (371.39 mM)

Use of newly opened DMSO

and ultrasonication is

recommended.[3]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (9.28 mM) Results in a clear solution.[3]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (9.28 mM)

Results in a clear solution.[2]

[3]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (9.28 mM)
Results in a clear solution.[2]

[3]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (Rac)-PF-998425 in

DMSO.

Materials:

(Rac)-PF-998425 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Ultrasonic bath

Procedure:

Equilibrate: Allow the vial of (Rac)-PF-998425 powder to reach room temperature before

opening to prevent condensation.

Weigh: Accurately weigh the desired amount of (Rac)-PF-998425 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.69

mg of the compound.

Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM

solution, the volume of DMSO can be calculated using the following formula: Volume (L) =

Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Mix: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Sonicate: If the compound does not fully dissolve, place the vial in an ultrasonic bath for 5-10

minutes.[3]

Inspect: Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to minimize freeze-thaw cycles.

Store: Store the aliquots at the recommended temperature (see Section 4).

Storage and Stability
Proper storage of the (Rac)-PF-998425 stock solution is essential to maintain its integrity and

activity over time.
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Storage Temperature Shelf Life Recommendations

-20°C 1 month
Suitable for short-term storage.

[2][3]

-80°C 6 months
Recommended for long-term

storage.[2][3]

Important Considerations:

Avoid repeated freeze-thaw cycles as this can lead to degradation of the compound.

Protect the stock solution from light.

Ensure that storage vials are tightly sealed to prevent solvent evaporation and

contamination.
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Caption: Simplified signaling pathway of Androgen Receptor (AR) and the antagonistic action

of (Rac)-PF-998425.
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Caption: Experimental workflow for the preparation of a (Rac)-PF-998425 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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